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Compound of Interest

Compound Name: 6-TAMRA cadaverine

Cat. No.: B15556193

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 6-carboxytetramethylrhodamine (6-TAMRA)
cadaverine, a versatile fluorescent probe for protein conjugation. It covers the fundamental
properties of the molecule, detailed conjugation chemistries, experimental protocols, and key
applications in research and development.

Core Properties of 6-TAMRA Cadaverine

6-TAMRA cadaverine is a purified, single-isomer fluorescent dye that belongs to the
rhodamine family.[1][2] It consists of the 6-TAMRA fluorophore attached to a cadaverine (a five-
carbon diamine) linker, which presents a terminal primary amine. This primary amine is the key
functional group for conjugation reactions. The molecule is known for its bright orange
fluorescence and is commonly used as a building block for creating fluorescently labeled
bioconjugates.[1][3]

The quantitative properties of 6-TAMRA cadaverine are summarized below.
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Property Value Reference(s)
Molecular Weight 742.66 g/mol [3114]
Appearance Solid [3]

Solubility DMSO, DMF [31[5]
Excitation Wavelength (Aex) ~552 nm [3114]
Emission Wavelength (Aem) ~578 nm [31[4]
Extinction Coefficient (g) 90,000 cm=—t M1 [41[6]

N Freeze (<-15 °C), Minimize
Storage Conditions ] [31[4]
light exposure

Principles of Protein Conjugation

The terminal primary amine on the cadaverine linker allows for several covalent labeling
strategies. The two most common methods for conjugating 6-TAMRA cadaverine to proteins
are transglutaminase-mediated labeling and carbodiimide-mediated coupling.

Transglutaminase-Mediated Labeling

This enzymatic method offers highly specific protein modification. Microbial transglutaminase
(mTG) catalyzes the formation of a stable isopeptide bond between the y-carboxamide group
of a protein's glutamine residue and the primary amine of 6-TAMRA cadaverine.[1][2][3] This
reaction is highly efficient and specific, making it a preferred method for labeling proteins that
contain accessible glutamine residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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